Cas no 58710-34-2 (1-Hexadecanaminium,N,N-dimethyl-N-[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl]-, bromide)

1-Hexadecanaminium,N,N-dimethyl-N-[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl]-, bromide Properties

Names and Identifiers

• 1-Hexadecanaminium,N,N-dimethyl-N-[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl]-, bromide
• N-(2-(methacryloyloxy)ethyl)-N,N-dimethylhexadecan-1-aminium bromide

• InChIKey： ZDWULJNYPFIJBY-UHFFFAOYSA-M
• Inchi： 1S/C24H48NO2.BrH/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(4,5)21-22-27-24(26)23(2)3;/h2,6-22H2,1,3-5H3;1H/q+1;/p-1
• SMILES： C([N+](CCOC(=O)C(=C)C)(C)C)CCCCCCCCCCCCCCC.[Br-]

Computed Properties

• Exact Mass: 412.9112
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 20
• Monoisotopic Mass: 461.287
• Heavy Atom Count: 28
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3